

# L-363564: A Technical Overview for Researchers

**Author:** BenchChem Technical Support Team. **Date:** April 2026

## Compound of Interest

Compound Name: L-363564  
Cat. No.: B15623961

[Get Quote](#)

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the renin inhibitor **L-363564**, addressing its chemical identity, mechanism of action within the Renin-Angiotensin-Aldosterone System (RAAS), and relevant experimental methodologies. Due to the limited availability of public data specific to **L-363564**, this document leverages information on the broader class of renin inhibitors to provide a thorough and practical resource.

## Chemical Identity of L-363564

Identifying a compound with precision is fundamental in scientific research. The available data for **L-363564** is summarized below.

Identifier	Value
Compound Name	L-363564
CAS Number	86153-46-0[1]
IUPAC Name	tert-butyl N-[1-[2-[[1-[[1-[[1-[[1-[(1-amino-1-oxo-3-phenylpropan-2-yl)amino]-4-methyl-1... (partially identified)]2]

Note: The complete IUPAC name for **L-363564** is not fully available in public-domain sources. The provided name is a partial structure based on available information.


## Mechanism of Action and the Renin-Angiotensin-Aldosterone System (RAAS)

**L-363564** is classified as a renin inhibitor.<sup>[1]</sup> Renin inhibitors are a class of drugs that block the first and rate-limiting step of the Renin-Angiotensin-Aldosterone System (RAAS), a critical pathway in the regulation of blood pressure and fluid balance.

The canonical RAAS pathway begins with the secretion of renin from the juxtaglomerular cells of the kidney. Renin, a proteolytic enzyme, cleaves angiotensinogen to produce angiotensin I. Angiotensin-converting enzyme (ACE) then converts angiotensin I to angiotensin II, the primary active component of the system. Angiotensin II exerts its effects by binding to its receptors, leading to vasoconstriction, aldosterone secretion, and sodium retention, all of which contribute to an increase in blood pressure.

By directly inhibiting renin, **L-363564** prevents the formation of angiotensin I and, consequently, angiotensin II. This leads to vasodilation and a reduction in blood pressure. A key feature of direct renin inhibitors is their ability to suppress plasma renin activity (PRA).

Below is a diagram illustrating the RAAS signaling pathway and the point of intervention for renin inhibitors like **L-363564**.



[Click to download full resolution via product page](#)

RAAS Signaling Pathway and **L-363564** Inhibition Point.

## Quantitative Data for Renin Inhibitors

While specific quantitative data for **L-363564**, such as IC50 and Ki values, are not readily available in the public domain, the following table presents representative data for other well-characterized renin inhibitors to provide a comparative context for researchers.

Compound	Target	IC50	Ki	Organism
Aliskiren	Renin	0.6 nM	-	Human
Remikiren	Renin	0.7 nM	-	Human
Enalkiren	Renin	1.0 nM	-	Human
Zankiren	Renin	0.5 nM	-	Human

This data is compiled from various sources for illustrative purposes. Researchers should consult specific literature for detailed experimental conditions.

## Experimental Protocols

This section details methodologies for key experiments relevant to the study of renin inhibitors. These protocols are generalized and should be adapted based on specific laboratory conditions and research objectives.

### Renin Inhibitor Screening Assay (Fluorometric)

This assay provides a method for screening potential renin inhibitors.

**Principle:** The assay utilizes a synthetic peptide substrate containing a fluorophore and a quencher. Cleavage of this substrate by renin results in a detectable fluorescent signal.


**Materials:**

- Human recombinant renin
- Fluorogenic renin substrate (e.g., EDANS/Dabcyl-based)
- Assay Buffer
- Test compound (e.g., **L-363564**)
- 96-well black microplate
- Fluorescence microplate reader

Procedure:

- Preparation:
  - Prepare serial dilutions of the test compound.
  - Add 20  $\mu\text{L}$  of the substrate to each well.
  - For inhibitor wells, add 150  $\mu\text{L}$  of assay buffer and 10  $\mu\text{L}$  of the test compound.
  - For control wells (100% activity), add 150  $\mu\text{L}$  of assay buffer and 10  $\mu\text{L}$  of the solvent used for the test compound.
  - For background wells, add 160  $\mu\text{L}$  of assay buffer and 10  $\mu\text{L}$  of the solvent.
- Reaction Initiation:
  - Initiate the reaction by adding 10  $\mu\text{L}$  of renin to the inhibitor and 100% activity wells.
- Incubation:
  - Incubate the plate for 15 minutes at 37°C.[3]
- Measurement:
  - Read the fluorescence with an excitation wavelength of 335-345 nm and an emission wavelength of 485-510 nm.[3]
- Data Analysis:
  - Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value.

## Workflow for Renin Inhibitor Screening Assay



[Click to download full resolution via product page](#)

Renin Inhibitor Screening Assay Workflow.

## Plasma Renin Activity (PRA) Assay

This assay measures the enzymatic activity of renin in plasma.

**Principle:** This method quantifies the rate of angiotensin I generation from endogenous angiotensinogen in a plasma sample.

**Materials:**

- Pre-chilled EDTA collection tubes
- Centrifuge
- Plasma samples
- Angiotensin I ELISA kit or radioimmunoassay (RIA) components
- Protease inhibitors

**Procedure:**


- **Sample Collection:**
  - Collect blood in a pre-chilled EDTA tube.
  - Immediately place the tube on ice.
- **Plasma Separation:**
  - Centrifuge the blood at 4°C within 30 minutes of collection.
  - Separate the plasma and store it at -70°C until analysis.
- **Angiotensin I Generation:**
  - Thaw plasma samples on ice.
  - Incubate a portion of the plasma at 37°C for a defined period (e.g., 1-3 hours) to allow for the generation of angiotensin I.

- Keep a parallel sample on ice (0°C) to serve as a baseline control.
- Quantification of Angiotensin I:
  - Measure the concentration of angiotensin I in both the incubated and baseline samples using an ELISA or RIA kit.
- Data Analysis:
  - Calculate the PRA by subtracting the baseline angiotensin I concentration from the concentration in the incubated sample and normalizing for the incubation time.

## Drug Development Workflow

The discovery and development of a new renin inhibitor, such as **L-363564**, follows a multi-stage process. The generalized workflow is depicted below.

## Generalized Drug Discovery and Development Workflow



[Click to download full resolution via product page](#)

Generalized Drug Discovery and Development Workflow.

This guide provides a foundational understanding of **L-363564** and the broader class of renin inhibitors. For further in-depth analysis and specific applications, researchers are encouraged to consult the primary literature and specialized databases. and specific applications, researchers are encouraged to consult the primary literature and specialized databases.

### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## References

- 1. [medchemexpress.com](https://www.medchemexpress.com) [[medchemexpress.com](https://www.medchemexpress.com)]
- 2. CAS#:86153-46-0 | tert-butyl N-[1-[2-[[1-[[1-[[1-[(1-amino-1-oxo-3-phenylpropan-2-yl)amino]-4-methyl-1-oxopentan-2-yl]amino]-3-hydroxy-6-methyl-1-oxoheptan-4-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]carbamoyl]pyrrolidin-1-yl]-3-( | [Chemsrcc](https://www.chemsrc.com) [[chemsrc.com](https://www.chemsrc.com)]
- 3. [cdn.caymanchem.com](https://www.cdn.caymanchem.com) [[cdn.caymanchem.com](https://www.cdn.caymanchem.com)]
- To cite this document: BenchChem. [L-363564: A Technical Overview for Researchers]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15623961/docs#l-363564-a-technical-overview-for-researchers>]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

# BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

## Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: [info@benchchem.com](mailto:info@benchchem.com)

[Contact our Ph.D. Support Team for a compatibility check](#)